Cas no 315718-05-9 (Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product name: Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 315718-05-9
• MF: C₁₃H₁₇NO₃
• MW: 235.27898
• MDL: MFCD02179041
• CID: 67619
• PubChem ID: 18332648

Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 3-Hydroxymethylpyrrolidine-1-carboxylic acid benzyl ester
• 1-CBZ-3-HYDROXYMETHYLPYRROLIDINE
• 1-Cbz-DL-beta-prolinol
• 3-Hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• CS-0053790
• PB24755
• EN300-7137277
• ZRMWRJLLAVAFQP-UHFFFAOYSA-N
• Benzyl3-(hydroxymethyl)pyrrolidine-1-carboxylate
• PB12429
• (S)-2-amino-3-(3,4-dichlorophenyl)propanoicacid
• MFCD02179041
• Q-102182
• AM20120500
• AKOS011656791
• DTXSID50592900
• SY023848
• SY238070
• 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-, phenylmethyl ester
• FT-0660524
• N-Benzyloxycarbonyl-Pyrrolidin-3-yl-methanol
• 1-benzyloxycarbonyl-3-hydroxymethylpyrrolidine
• FT-0774055
• 315718-05-9
• tert-Butyl?4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate
• SY023755
• FT-0772603
• 3-(Hydroxymethyl)pyrrolidine-1-carboxylic acid benzyl ester
• SCHEMBL100555
• 1-Cbz-3-(hydroxymethyl)pyrrolidine
• AS-37163
• AC-28282
• DB-011928

• MDL： MFCD02179041
• Inchi： InChI=1S/C13H17NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• InChI Key： ZRMWRJLLAVAFQP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)N2CCC(C2)CO

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 382 ℃ at 760 mmHg
• Flash Point: 184.8±23.2 °C
• Refractive Index: 1.56
• PSA: 49.77
• LogP: 1.57530
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate

Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate, with the CAS number 315718-05-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a benzyl group with a hydroxymethyl-substituted pyrrolidine ring, making it a versatile building block for various applications.

The structure of Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring, a five-membered secondary amine, substituted at the 3-position with a hydroxymethyl group (-CH₂OH). The carboxylic acid group at the 1-position is esterified with benzyl alcohol, forming a benzyl ester. This combination of functional groups provides the compound with both acidic and basic properties, as well as the ability to participate in various chemical reactions.

Recent studies have highlighted the potential of Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and liposomes, which are highly effective in encapsulating and delivering hydrophobic drugs. This property has been extensively explored in the context of cancer therapy, where controlled drug release is crucial for minimizing side effects and improving therapeutic outcomes.

In addition to its role in drug delivery, Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate has also been investigated for its potential in bioconjugation chemistry. The hydroxymethyl group on the pyrrolidine ring can undergo various modifications, such as glycosylation or phosphorylation, enabling the creation of bioactive molecules with tailored functionalities. These modifications have opened new avenues for the development of enzyme inhibitors and immunotherapeutic agents.

The synthesis of Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate typically involves multi-step processes that require careful optimization to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have provided new routes for constructing this compound with high enantiomeric excess, which is essential for applications in chiral recognition and asymmetric catalysis.

From an analytical perspective, Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different environments.

In conclusion, Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate represents a valuable compound with diverse applications in organic chemistry and biotechnology. Its unique structure and functional groups make it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.